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Compound of Interest

6-Amino-6-deoxy-D-allose
Compound Name:

hydrochloride
CAS No.: 76054-78-9
Cat. No.: B12711083

Get Quote

Part 1: Executive Summary & Scientific Rationale

6-Amino-6-deoxy-D-allose is a synthetic derivative of D-allose, the C-3 epimer of D-glucose.
Unlike glucose, D-allose exhibits unique biological properties, including anti-inflammatory
effects, cryoprotection, and specific inhibition of cancer cell proliferation.

The 6-amino modification provides a unique chemical handle—a primary nucleophilic amine at
the C6 position—that allows for site-specific conjugation with fluorescent dyes without
significantly disrupting the pyranose ring structure essential for recognition by transporters
(e.g., SGLT1, GLUTSs).

Key Mechanism: The labeling strategy relies on a nucleophilic attack by the deprotonated C6-
amine of the sugar onto an amine-reactive fluorophore (Isothiocyanate or NHS-ester).

 Why C6? Modification at C6 preserves the C1-C4 stereochemistry required for hydrogen
bonding within the transporter channel. Unlike 2-NBDG (modified at C2), C6-labeled
hexoses often retain better affinity for SGLT transporters.
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e The Challenge: The starting material is a hydrochloride salt (

). The amine is protonated and non-nucleophilic. The protocol must include a neutralization
step to liberate the free amine (

) for the reaction to proceed.

Part 2: Detailed Protocol
Phase 1: Materials & Reagents

Component Grade/Spec Purpose
6-Amino-6-deoxy-D-allose HCI ~ >95% Purity Target Scaffold
Fluorophore (NHS-Ester or FITC, Rhodamine-NHS, or

Labeling Reagent
ITC) Cy5-NHS

HPLC Grade, <0.01%

Anhydrous DMF or DMSO Solvent for Dye

Sodium Bicarbonate (

0.2M,pH8.5-9.0 Reaction Buffer & Base
)
DIPEA (N,N- _ _ .
. ) Optional Organic Base for solubility
Diisopropylethylamine)
Ethanol / Water HPLC Grade Purification Solvents

Phase 2: Conjugation Workflow

Step 1: Preparation of the Sugar Solution (Free-Basing)
e Weigh 5.0 mg (approx. 23 pmol) of 6-Amino-6-deoxy-D-allose hydrochloride.
e Dissolve in 500 pL of 0.2 M Sodium Bicarbonate buffer (pH 9.0).

o Critical Note: The high pH buffer neutralizes the HCI salt, converting

to reactive

. Ensure the pH remains >8.5.
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Step 2: Preparation of the Dye

e Calculate the molar equivalent. Use a 1.2-fold molar excess of the dye to ensure complete
labeling of the rare sugar.

o Calculation: ~27.6 umol of dye.

e Dissolve the dye (e.g., FITC or Cy5-NHS) in 100 pL of anhydrous DMF (or DMSO).

o Tip: Prepare this immediately before use. NHS esters hydrolyze rapidly in moisture.

Step 3: The Coupling Reaction

Dropwise add the Dye/DMF solution to the Sugar/Buffer solution while vortexing gently.

Wrap the reaction vial in aluminum foil (protect from light).

Incubate at Room Temperature (20-25°C) for:

o 2 hours for NHS-esters.

o 4-6 hours for Isothiocyanates (FITC).

Optional: If the dye precipitates, add small amounts of DMSO until resolubilized, but keep
organic solvent <20% of total volume if possible.

Step 4: Quenching

e Add 50 pL of 1 M Tris-HCI (pH 8.0) or Glycine to quench any unreacted dye. Incubate for 15
minutes.

Phase 3: Purification (Crucial)

Free dye will interfere with uptake assays. The conjugate is much more polar than the free dye
but less polar than the sugar.

Method A: Reverse-Phase HPLC (Recommended)

e Column: C18 Semi-prep (e.g., 5 um, 10 x 250 mm).
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e Mobile Phase A: 0.1% TFA in Water.

e Mobile Phase B: Acetonitrile.

e Gradient: 0% B to 50% B over 30 mins.
o Detection: Absorbance at dye

(e.g., 495 nm for FITC).[1]

e Collection: Collect the peak that elutes earlier than the hydrophobic free dye but later than
the void volume.

Method B: SPE Cartridge (Low Throughput)

Use a C18 Sep-Pak cartridge.

Wash with water (removes salts/unreacted sugar).

Elute conjugate with 20-40% Methanol/Water.

Leave free hydrophobic dye on the column (requires 100% MeOH to elute).

Part 3: Visualization of Workflows
Reaction Mechanism & Logic
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Figure 1: Chemical mechanism converting the non-reactive HCl salt to a fluorescent conjugate.
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Experimental Workflow

Start: 5mg 6-Amino-Allose HCI

:

Dissolve in 0.2M NaHCO3 (pH 9.0)

:

Add NHS-Dye in DMF
(Dropwise, Dark)

:

Incubate 2-4 Hours
@ RT

:

Quench with Tris/Glycine

:

HPLC Purification
(Remove Free Dye)

:

QC: ESI-MS & Purity Check

Lyophilize & Store -20°C

Figure 2: Step-by-step experimental protocol for synthesis and purification.
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Part 4: Applications & Validation
Quality Control (QC)

Before biological use, validate the conjugate:

e Mass Spectrometry (ESI-MS): Look for the parent ion

o Expected Mass: MW(Allose-NH2) + MW(Dye) - MW(Leaving Group).
o Example (FITC):
Da (approx).
e Purity:

by HPLC to ensure no free dye competition in uptake assays.

Biological Assays
A. Transport Specificity (SGLT1 vs GLUTs) D-Allose is a known substrate for SGLT1 (Sodium-

Glucose Linked Transporter 1) and GLUTS5 in specific tissues (e.g., intestine, kidney).[2]

e Protocol: Incubate cells (e.g., Caco-2 or HEK293 expressing SGLT1) with 50-100 uM of the
fluorescent conjugate.

o Competition: Co-incubate with 10mM cold D-glucose or Phlorizin (SGLT inhibitor) to verify
specific transport.

B. Metabolic Tracing Unlike 2-NBDG, which is phosphorylated by hexokinase, modification at
the C6 position (the primary phosphorylation site) often prevents phosphorylation.

» Implication: The 6-Amino-Allose conjugate will likely accumulate in the cytoplasm as a free
sugar or be effluxed, making it a pure transport tracer rather than a metabolic trap. This is
critical for kinetic modeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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